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Compound of Interest

Compound Name: Niacin-13C6

Cat. No.: B1142442 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Niacin-
13C6. As customers' preferred source for laboratory safety and chemical handling, we aim to

build deep trust by providing value beyond the product itself. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe and

compliant disposal of this isotopically labeled compound.

Key Principle: Stable Isotope Disposal

Niacin-13C6 is a stable isotope-labeled compound, meaning it is not radioactive.[1] Therefore,

its disposal does not require special handling procedures associated with radioactive materials.

[1] The standard procedure is to handle and dispose of Niacin-13C6 in the same manner as its

unlabeled counterpart, Niacin (also known as Nicotinic Acid or Vitamin B3).[1][2] The disposal

process must comply with local, regional, and national regulations for chemical waste.[3][4]

Hazard and Disposal Information Summary
The disposal protocol for Niacin-13C6 is determined by the properties of Niacin. The following

table summarizes key data from safety data sheets (SDS).
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Property Information Citation

GHS Hazard Classification

Serious Eye Irritation

(Category 2A), Harmful to

aquatic life (Acute, Category 3)

[4]

Primary Disposal Method

Dispose of contents/container

to an approved waste disposal

plant.

[4]

Environmental Precautions
Do not flush into surface water

or sanitary sewer systems.
[3][4]

Spill Cleanup

Sweep up and shovel into

suitable containers for

disposal. Avoid generating

dust.

[3][5]

Regulatory Compliance

Chemical waste generators

must consult local, regional,

and national hazardous waste

regulations for complete and

accurate classification.

[3]

Step-by-Step Disposal Protocol
This section details the procedural, step-by-step guidance for the safe disposal of Niacin-
13C6.

Personal Protective Equipment (PPE)
Before handling the material for disposal, ensure you are wearing the appropriate PPE to

minimize exposure.

Eye Protection: Wear chemical safety goggles or glasses that conform to OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][6]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile) inspected for integrity before

use.[4][6]
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Body Protection: Wear a laboratory coat to prevent skin contact.[6]

Waste Collection and Segregation
Proper collection and segregation are critical to ensure safe disposal and regulatory

compliance.

Designated Container: Collect waste Niacin-13C6 and any contaminated materials (e.g.,

weighing paper, contaminated gloves, absorbent pads) in a designated, sealable, and clearly

labeled chemical waste container.[6]

Labeling: The label should clearly identify the contents as "Niacin-13C6" and include any

other information required by your institution's Environmental, Health, and Safety (EH&S)

department.

No Mixing: Do not mix Niacin-13C6 waste with other waste streams, particularly

incompatible chemicals or radioactive waste.[4]

Spill Management
In the event of a spill, follow these steps:

Ventilation: Ensure the area is well-ventilated.[3]

Containment: Prevent the spilled material from entering drains or waterways.[4][6]

Cleanup: For solid spills, carefully sweep or shovel the material into your designated

chemical waste container.[3][6] Avoid actions that generate dust.[5]

Decontamination: Clean the affected area thoroughly.

Final Disposal
Storage: Store the sealed waste container in a designated satellite accumulation area within

your laboratory, segregated according to compatibility.

EH&S Coordination: Contact your institution's EH&S department (or equivalent) to arrange

for pickup and final disposal. They will ensure the waste is handled by a certified company

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_N_Benzylniacin_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1142442?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Benzylniacin_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1142442?utm_src=pdf-body
https://www.benchchem.com/product/b1142442?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/sds/sial/n4126
https://www.fishersci.com/store/msds?partNumber=AC128290050&productDescription=NICOTINIC+ACID+99.5%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/sial/n4126
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Benzylniacin_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC128290050&productDescription=NICOTINIC+ACID+99.5%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Benzylniacin_A_Guide_for_Laboratory_Professionals.pdf
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Brochures/RadioactiveWasteMgmtBrochure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


according to all regulations.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Niacin-13C6.
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1. Preparation

2. Waste Collection

3. Storage & Pickup

4. Final Disposal

Identify Waste as
Niacin-13C6 (Stable Isotope)

Consult Safety Data Sheet
(SDS) for Niacin

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is this a spill?

Contain spill.
Sweep solid material into container.

Yes

Place waste Niacin-13C6 and
contaminated materials in a

designated, sealed container.

No

Label container clearly with
contents and hazards.

Store container in designated
Satellite Accumulation Area.

Contact Institutional EH&S
for waste pickup.

EH&S manages disposal via
certified waste handler in

compliance with all regulations.

Click to download full resolution via product page

Caption: Workflow for the safe and compliant disposal of Niacin-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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